Cas no 80053-56-1 (1H-Azepine, 2-(1-hexynyl)hexahydro-)

1H-Azepine, 2-(1-hexynyl)hexahydro- structure
80053-56-1 structure
Product Name:1H-Azepine, 2-(1-hexynyl)hexahydro-
CAS No:80053-56-1
MF:C12H21N
MW:179.30184340477
CID:1800025
PubChem ID:14469076
Update Time:2025-04-21

1H-Azepine, 2-(1-hexynyl)hexahydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine, 2-(1-hexynyl)hexahydro-
    • 2-hex-1-ynylazepane
    • DTXSID00560674
    • 2-(HEX-1-YN-1-YL)AZEPANE
    • 80053-56-1
    • Inchi: 1S/C12H21N/c1-2-3-4-6-9-12-10-7-5-8-11-13-12/h12-13H,2-5,7-8,10-11H2,1H3
    • InChI Key: LJRNCZMKBXDTCJ-UHFFFAOYSA-N
    • SMILES: N1CCCCCC1C#CCCCC

Computed Properties

  • Exact Mass: 179.167399674g/mol
  • Monoisotopic Mass: 179.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 12Ų
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